Cas no 1384449-80-2 ((2E)-1-(2,5-Dichlorophenyl)-3-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(2,5-Dichlorophenyl)-3-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 1384449-80-2
• MF: C₁₃H₈Cl₂OS
• MW: 283.173020362854
• MDL: MFCD05364184
• CID: 4698142
• Update Time: 2025-05-22

(2E)-1-(2,5-Dichlorophenyl)-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(2,5-Dichlorophenyl)-3-(thiophen-2-yl)prop-2-en-1-one

• MDL： MFCD05364184
• Inchi： 1S/C13H8Cl2OS/c14-9-3-5-12(15)11(8-9)13(16)6-4-10-2-1-7-17-10/h1-8H
• InChI Key： ATYUKNDMYQAHIF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C=CC1=CC=CS1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Topological Polar Surface Area: 45.3

Additional information on (2E)-1-(2,5-Dichlorophenyl)-3-(thiophen-2-yl)prop-2-en-1-one

Comprehensive Guide to (2E)-1-(2,5-Dichlorophenyl)-3-(thiophen-2-yl)prop-2-en-1-one (CAS No. 1384449-80-2)

(2E)-1-(2,5-Dichlorophenyl)-3-(thiophen-2-yl)prop-2-en-1-one is a specialized organic compound with the CAS number 1384449-80-2. This compound belongs to the class of α,β-unsaturated ketones and features a unique molecular structure combining a 2,5-dichlorophenyl group and a thiophene ring. Its distinct chemical properties make it valuable in various research and industrial applications.

The molecular formula of this compound is C13H8Cl2OS, with a molecular weight of approximately 283.17 g/mol. The presence of the thiophene moiety and the dichlorophenyl group contributes to its electronic and steric properties, making it an interesting subject for studies in organic synthesis and material science. Researchers often explore its potential in pharmaceutical intermediates and functional materials due to its conjugated system.

One of the key features of (2E)-1-(2,5-Dichlorophenyl)-3-(thiophen-2-yl)prop-2-en-1-one is its E-configuration (trans) around the double bond, which influences its reactivity and interaction with other molecules. This configuration is crucial for applications requiring specific stereochemistry, such as in the development of chiral catalysts or bioactive molecules.

In recent years, there has been growing interest in thiophene-containing compounds due to their applications in organic electronics and optoelectronic devices. The thiophene ring in this compound enhances its electron-donating capabilities, making it a candidate for use in organic semiconductors and photovoltaic materials. Researchers are also investigating its potential in dye-sensitized solar cells (DSSCs) and light-emitting diodes (LEDs).

The 2,5-dichlorophenyl group in this compound adds to its versatility, as chlorinated aromatic compounds are known for their stability and ability to participate in various cross-coupling reactions. This makes (2E)-1-(2,5-Dichlorophenyl)-3-(thiophen-2-yl)prop-2-en-1-one a valuable building block in polymer chemistry and medicinal chemistry.

From a synthetic perspective, this compound can be prepared via Claisen-Schmidt condensation between 2,5-dichloroacetophenone and thiophene-2-carbaldehyde. The reaction typically employs basic conditions to facilitate the formation of the α,β-unsaturated ketone. Optimization of reaction conditions, such as temperature and catalyst choice, can significantly improve yield and purity.

In the pharmaceutical industry, (2E)-1-(2,5-Dichlorophenyl)-3-(thiophen-2-yl)prop-2-en-1-one has been studied for its potential as a scaffold for drug discovery. Its structure allows for further derivatization, enabling the development of compounds with tailored biological activities. Researchers are particularly interested in its anti-inflammatory and antimicrobial properties, though extensive studies are still ongoing.

The compound’s UV-visible absorption characteristics are another area of interest, especially for applications in sensors and imaging agents. Its conjugated system results in strong absorption in the UV region, which can be fine-tuned through structural modifications. This property is valuable in designing fluorescent probes and molecular tags for biological studies.

For researchers working with (2E)-1-(2,5-Dichlorophenyl)-3-(thiophen-2-yl)prop-2-en-1-one, proper handling and storage are essential. The compound should be stored in a cool, dry place, away from light and moisture, to maintain its stability. Standard laboratory safety protocols, including the use of personal protective equipment (PPE), should always be followed.

The market for specialty chemicals like this compound is expanding, driven by demand from the pharmaceutical, electronics, and materials science sectors. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of advanced research and industrial applications.

In summary, (2E)-1-(2,5-Dichlorophenyl)-3-(thiophen-2-yl)prop-2-en-1-one (CAS No. 1384449-80-2) is a versatile compound with significant potential in multiple fields. Its unique structural features and reactivity make it a valuable tool for scientists and engineers exploring new frontiers in organic chemistry, materials science, and drug development. As research continues, new applications for this compound are likely to emerge, further solidifying its importance in the scientific community.